N-(2-(dimethylamino)pyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(dimethylamino)pyrimidin-5-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C14H14N4O3/c1-18(2)14-15-6-10(7-16-14)17-13(19)9-3-4-11-12(5-9)21-8-20-11/h3-7H,8H2,1-2H3,(H,17,19)
• InChI Key: FZADUMHLIWHYHW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=N1)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

N-(2-(dimethylamino)pyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide, also known as DMXB-A, is a synthetic compound developed in the early 2000s. It is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), a receptor found in the central nervous system that plays a crucial role in cognitive function, memory, and attention.

Scientific Research Applications

Biological Effects and Monitoring

Research has identified metabolites of related compounds used in agriculture, indicating the potential for biological monitoring of exposure. For example, the study by Hardt, Appl, and Angerer (1999) detailed the metabolic pathways and identified specific urinary metabolites for biological monitoring of exposure to pirimicarb, a compound with structural similarities, emphasizing the importance of understanding the metabolism of such chemicals in humans for occupational health and safety Monitoring of Exposure to Pirimicarb.

Pharmacodynamics and Pharmacokinetics

The pharmacodynamics and pharmacokinetics of compounds structurally related to N-(2-(dimethylamino)pyrimidin-5-yl)benzo[d][1,3]dioxole-5-carboxamide have been studied in clinical trials. For instance, McCrystal et al. (1999) reported on a phase I study of N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), highlighting its DNA-intercalating properties and the identification of a maximum tolerated dose, providing insights into the therapeutic potential and safety profile of such compounds Phase I study of the cytotoxic agent N -[2-(dimethylamino)ethyl]acridine-4-carboxamide.

Therapeutic Applications

The research also extends to therapeutic applications, with studies investigating the efficacy and safety of related compounds in treating various conditions. For example, the study by Ikeda et al. (1996) evaluated a combination chemotherapy regimen including DTIC for malignant astrocytomas, demonstrating the clinical utility of structurally similar compounds in oncology Phase II study of DTIC, ACNU, and vincristine combination chemotherapy for supratentorial malignant astrocytomas.

Environmental and Health Monitoring

Further research has focused on the environmental presence and health implications of related chemical compounds. For example, Ushiyama et al. (1991) measured levels of carcinogenic heterocyclic amines in human urine, reflecting on dietary exposure and the potential health risks associated with such compounds, suggesting the importance of monitoring and evaluating exposure to similar chemicals Presence of carcinogenic heterocyclic amines in urine of healthy volunteers eating normal diet.